Decoding CB-403: A Comparative Guide to Two Distinct Therapeutic Antibodies

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest	
Compound Name:	*CB-403*
CAS No.:	*302356-18-9*
Cat. No.:	*B1668671*

Get Quote

The designation "**CB-403**" is utilized for two separate investigational antibody therapeutics with distinct mechanisms of action and clinical targets. This guide provides a comprehensive comparison of PMC-403, a TIE2-activating antibody, and TB-403, a PlGF-inhibiting antibody, to clarify their respective roles in drug development. This analysis is intended for researchers, scientists, and drug development professionals, offering a side-by-side look at their mechanisms, supporting data, and therapeutic potential.

Executive Summary

PMC-403 and TB-403, both at times referred to in contexts that could be shortened to "**CB-403**," are monoclonal antibodies with divergent therapeutic strategies. PMC-403, developed by PharmAbcine, is an agonist of the TIE2 receptor, aiming to stabilize blood vessels and is being investigated for ophthalmologic and vascular diseases. In contrast, TB-403 is an antagonist of Placental Growth Factor (PlGF) and has been explored in the context of oncology. This guide will dissect the mechanism of action, preclinical and clinical data, and alternative therapeutic strategies for each of these molecules.

PMC-403: A TIE2 Receptor Agonist

© 2026 BenchChem. All rights reserved.

PMC-403 is an antibody designed to activate the TIE2 receptor, a key regulator of vascular stability.[1][2] Activation of TIE2 is intended to normalize pathological, leaky blood vessels, a hallmark of diseases such as neovascular age-related macular degeneration (nAMD) and systemic capillary leak syndrome.[3][4][5][6][7][8][9]

Mechanism of Action of PMC-403

The TIE2 signaling pathway plays a crucial role in maintaining endothelial quiescence and vascular integrity. The binding of its natural ligand, Angiopoietin-1 (Ang-1), induces TIE2 phosphorylation, leading to downstream signaling that strengthens cell-cell junctions and reduces vascular permeability. In several diseases, this pathway is disrupted. PMC-403 acts as an Ang-1 mimetic, directly binding to and activating the TIE2 receptor to restore its protective functions.



Click to download full resolution via product page

Figure 1. Signaling pathway of PMC-403 as a TIE2 agonist.

Preclinical and Clinical Data for PMC-403

Preclinical studies have demonstrated the potential of PMC-403 in models of vascular leakage. Notably, a collaboration with the National Institutes of Health (NIH) showed that PMC-403 improved survival and reduced vascular leakage in a mouse model of Idiopathic Systemic Capillary Leak Syndrome (ISCLS).[4][6][10] The antibody has also undergone GLP toxicology studies, which supported its advancement into clinical trials.[11]

PMC-403 is currently in Phase 1 clinical trials for neovascular age-related macular degeneration (nAMD).[12][13] These trials are assessing the safety, tolerability, and preliminary efficacy of the antibody.

Alternatives to PMC-403

© 2026 BenchChem. All rights reserved.

The therapeutic strategy of activating TIE2 is being pursued through various approaches. Alternatives to PMC-403 include other TIE2-activating antibodies and small molecule inhibitors of VE-PTP, a phosphatase that negatively regulates TIE2 activity.

Compound/Strategy	Mechanism	Developer/Source	Key Findings/Status
ABTAA	ANGPT2-binding and TIE2-activating antibody	Academic Research	Protective effects in preclinical models of sepsis-induced kidney injury and macular degeneration.[14]
Engineered Tetra-valent Antibody	Fully activates TIE2 with potency comparable to Ang-1	Academic Research	Demonstrated agonistic activity in vitro and in vivo.[15]
Small Molecule VE-PTP Inhibitors	Inhibit the phosphatase that dephosphorylates TIE2, thus promoting TIE2 signaling	Various	Preclinical evidence of efficacy in models of vascular disease.

TB-403: A PlGF Inhibitor

TB-403 is a humanized monoclonal antibody that neutralizes Placental Growth Factor (PlGF), a member of the VEGF family.[16][17] It has been investigated primarily for its anti-angiogenic and anti-tumor effects in oncology.[18][19]

Mechanism of Action of TB-403

PlGF contributes to pathological angiogenesis by binding to its receptor, VEGFR-1, on endothelial cells. This interaction promotes the formation of new blood vessels that support tumor growth. TB-403 is designed to bind to PlGF, preventing it from interacting with VEGFR-1 and thereby inhibiting downstream signaling that leads to angiogenesis.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 2. Mechanism of action of TB-403 as a PlGF inhibitor.

Preclinical and Clinical Data for TB-403

Preclinical studies demonstrated that TB-403 could inhibit tumor growth and metastasis in various cancer models.[20] These studies suggested that PlGF inhibition could be a valuable anti-angiogenic strategy, potentially overcoming resistance to VEGF inhibitors.[5]

TB-403 has completed Phase I clinical trials in patients with advanced solid tumors and in healthy volunteers.[20] These studies established a favorable safety and tolerability profile. A Phase I/IIa study has also been conducted in pediatric patients with relapsed or refractory medulloblastoma.[18][21] While the trials demonstrated safety, further clinical development in oncology appears to have been deprioritized.

Alternatives to TB-403

The inhibition of PlGF remains an area of interest for anti-angiogenic therapy. Other strategies to block the PlGF/VEGFR-1 pathway have been explored.

© 2026 BenchChem. All rights reserved.

Compound/Strategy	Mechanism	Developer/Source	Key Findings/Status
PL5D11D4	Anti-PlGF antibody	Academic Research/Oxurion	Preclinically evaluated in models of diabetic retinopathy, showing reductions in vascular leakage, inflammation, and fibrosis.[22]
siRNA targeting PlGF	Silences the expression of PlGF	Academic Research	Shown to down-regulate PlGF expression in RPE cells and attenuate experimental choroidal neovascularization. [23]
Small Molecule Inhibitors (e.g., Sunitinib, Sorafenib)	Tyrosine kinase inhibitors that can downregulate PlGF expression	Various	Approved for various cancers, with PlGF inhibition being part of their broader anti-angiogenic activity. [24]

Experimental Protocols

Independent verification of the mechanism of action for both PMC-403 and TB-403 relies on robust experimental methodologies. Below are summaries of key assays.

TIE2 Phosphorylation Western Blot

This assay is crucial for demonstrating the agonistic activity of PMC-403.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 3. Workflow for TIE2 Phosphorylation Western Blot.

© 2026 BenchChem. All rights reserved.

Protocol Summary:

- Sample Preparation: Endothelial cells are treated with PMC-403. Cell lysates are prepared using a buffer containing phosphatase inhibitors to preserve the phosphorylation state of proteins.
- Gel Electrophoresis and Transfer: Proteins are separated by size using SDS-PAGE and transferred to a nitrocellulose or PVDF membrane.
- Antibody Incubation: The membrane is blocked to prevent non-specific binding and then incubated with a primary antibody specific for phosphorylated TIE2. Subsequently, a horseradish peroxidase (HRP)-conjugated secondary antibody is used.
- Detection: The signal is detected using a chemiluminescent substrate. An increase in the signal in PMC-403-treated cells compared to controls indicates TIE2 activation.[1][25]

PlGF ELISA

An Enzyme-Linked Immunosorbent Assay (ELISA) can be used to measure the binding and neutralizing activity of TB-403.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. benchchem.com [benchchem.com]
- 2. PharmAbcine [pharmabcine.com]
- 3. cloud-clone.com [cloud-clone.com]
- 4. PharmAbcine publishes preclinical data on PMC-403 for ISCLS [clinicaltrialsarena.com]
- 5. Anti-PlGF inhibits growth of VEGF(R)-inhibitor-resistant tumors without affecting healthy vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. PharmAbcine Publishes Study in Science Advances Demonstrating the Potential of PMC-403 in Preclinical Models of Idiopathic Systemic Capillary Leak Syndrome [prnewswire.com]
- 7. Ang2 inhibitors and Tie2 activators: potential therapeutics in perioperative treatment of early stage cancer | EMBO Molecular Medicine [link.springer.com]
- 8. anti-PLGF Antibody [ABIN7431074] - Rat, WB, IHC, IP [antibodies-online.com]
- 9. Phenotypic knockout of VEGF-R2 and Tie-2 with an intradiabody reduces tumor growth and angiogenesis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
- 10. pharmabcine.com [pharmabcine.com]
- 11. | BioWorld [bioworld.com]
- 12. PharmAbcine Announces Safety Approval for 4mg Single-dose Cohort in Phase 1 Clinical Trial of PMC-403 for Neovascular Age-related Macular Degeneration - BioSpace [biospace.com]
- 13. PharmAbcine Announces First Patient Dosed in the Phase I Clinical Trial of Its Novel TIE2 Agonistic Antibody in nAMD [prnewswire.com]
- 14. TIE2 activation by antibody-clustered endogenous angiopoietin-2 prevents capillary loss and fibrosis in experimental kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
- 15. An engineered tetra-valent antibody fully activates the Tie2 receptor with comparable potency to its natural ligand angiopoietin-1 - PMC [pmc.ncbi.nlm.nih.gov]
- 16. 4adi.com [4adi.com]
- 17. Facebook [cancer.gov]
- 18. Oncurious begins Phase I/IIa study of TB-403 to treat medulloblastoma - Clinical Trials Arena [clinicaltrialsarena.com]
- 19. Inhibition of placenta growth factor with TB-403: a novel antiangiogenic cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Monoclonal antibody TB-403: a first-in-human, Phase I, double-blind, dose escalation study directed against placental growth factor in healthy male subjects - PubMed

© 2026 BenchChem. All rights reserved.

[pubmed.ncbi.nlm.nih.gov]

- 21. A Phase I Trial of TB-403 in Relapsed Medulloblastoma, Neuroblastoma, Ewing Sarcoma, and Alveolar Rhabdomyosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Neutralization of placental growth factor as a novel treatment option in diabetic retinopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Placental Growth Factor Inhibition for Choroidal Neovascularization - PMC [pmc.ncbi.nlm.nih.gov]
- 24. scbt.com [scbt.com]
- 25. Western blot for phosphorylated proteins | Abcam [abcam.com]
- To cite this document: BenchChem. [Decoding CB-403: A Comparative Guide to Two Distinct Therapeutic Antibodies]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1668671/docs#decoding-cb-403-a-comparative-guide-to-two-distinct-therapeutic-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.